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Compound Name: Anti-inflammatory agent 34

Cat. No.: B7809059 Get Quote

For the attention of Researchers, Scientists, and Drug Development Professionals.

Introduction:

Anti-inflammatory agent 34, a compound with cited anti-inflammatory and analgesic

properties, presents a compelling yet challenging case for the drug discovery and development

community. Despite its commercial availability for research purposes, a comprehensive public

profile of its biological activity, particularly its molecular target and mechanism of action,

remains elusive. This document serves as an in-depth technical guide, summarizing all

currently accessible information on Anti-inflammatory agent 34, and highlights the significant

gaps in the publicly available data that preclude a full characterization.

Compound Identification and Chemical Properties
Anti-inflammatory agent 34 is chemically identified as N-(4-methyl-2-oxo-2H-1-benzopyran-7-

yl)-4-nitrobenzamide. It is also known by the synonym WAY-659694 and is assigned the

Chemical Abstracts Service (CAS) registry number 867301-81-3.[1][2][3][4][5][6][7][8][9][10][11]

The compound's molecular formula is C17H12N2O5, with a corresponding molecular weight of

324.29 g/mol .[1][2][3][9]

Table 1: Chemical and Physical Properties of Anti-inflammatory agent 34
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Property Value Source

IUPAC Name

N-(4-methyl-2-oxo-2H-1-

benzopyran-7-yl)-4-

nitrobenzamide

Inferred from Structure

Synonyms WAY-659694 [2][7][10]

CAS Number 867301-81-3 [1][2][3][4][5][6][7][8][9][10][11]

Molecular Formula C17H12N2O5 [1][2][3][9]

Molecular Weight 324.29 g/mol [1][2][3][9]

SMILES

Cc1cc(=O)oc2cc(NC(=O)c3ccc

(cc3)--INVALID-LINK--

=O)ccc12

[1][7]

Reported Biological Activity
Commercial suppliers of Anti-inflammatory agent 34 consistently report that the compound

exhibits "moderate acute anti-inflammatory and analgesic activity in vivo".[1][2][4][7] However, a

thorough search of the public domain, including scientific literature and patent databases, did

not yield any specific quantitative data to substantiate this claim. Key metrics such as the

effective dose (ED50), the extent of inflammation inhibition in standard models (e.g.,

carrageenan-induced paw edema), or analgesic efficacy data are not publicly available.

Target Identification and Mechanism of Action: The
Knowledge Gap
The most significant challenge in characterizing Anti-inflammatory agent 34 is the complete

absence of information regarding its biological target and mechanism of action. Without this

fundamental knowledge, it is impossible to:

Delineate the signaling pathways modulated by the compound.

Design and interpret target-based assays.

Understand the molecular basis of its reported anti-inflammatory and analgesic effects.
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Predict potential off-target effects and toxicities.

This lack of data prevents the creation of a detailed technical guide that would be of practical

use to researchers in the field.

Experimental Protocols
The absence of published research on Anti-inflammatory agent 34 means that there are no

publicly available, detailed experimental protocols for its synthesis, purification, or biological

evaluation. While the chemical structure suggests potential synthetic routes based on coumarin

and benzamide chemistries, any such protocol would be speculative. Similarly, without

knowledge of the biological target, protocols for relevant in vitro and in vivo assays cannot be

provided.

Visualizations: A Hypothetical Framework
Given the lack of a known biological target, any visualization of signaling pathways or

experimental workflows would be purely hypothetical. For the purpose of illustrating the type of

visualizations that would be included in a complete technical guide, a generic inflammatory

signaling pathway is presented below. It is crucial to note that there is no evidence to suggest

that Anti-inflammatory agent 34 acts on this or any other specific pathway.
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A generic inflammatory signaling pathway.

Conclusion and Future Directions
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Anti-inflammatory agent 34, or N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-4-nitrobenzamide,

represents an intriguing but poorly characterized molecule. While its chemical identity is

established, the critical biological data required for its progression as a research tool or

potential therapeutic lead are absent from the public domain. To unlock the potential of this

compound, future research should focus on:

Target Deconvolution Studies: Employing techniques such as affinity chromatography,

chemical proteomics, or computational target prediction to identify the molecular target(s) of

Anti-inflammatory agent 34.

In Vitro and In Vivo Profiling: Systematically evaluating the compound in a battery of

standard in vitro and in vivo models of inflammation and pain to quantify its efficacy and

elucidate its mechanism of action.

Publication of Findings: Dissemination of experimental protocols and results in peer-

reviewed journals to enable broader scientific investigation and validation.

Until such data becomes publicly available, the scientific community is left with an enigmatic

compound with purported, but unverified, anti-inflammatory potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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